Cas no 2171148-51-7 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-hydroxyazetidine-3-carboxylic acid)

• Product Name: 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-hydroxyazetidine-3-carboxylic acid
• CAS No: 2171148-51-7
• MF: C₂₃H₂₄N₂O₆
• MW: 424.446466445923
• CID: 6288435
• PubChem ID: 165957754
• Update Time: 2025-10-24

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-hydroxyazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-hydroxyazetidine-3-carboxylic acid
• 1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-hydroxyazetidine-3-carboxylic acid
• EN300-1549098
• 2171148-51-7

• Inchi： 1S/C23H24N2O6/c1-14(10-20(26)25-12-23(30,13-25)21(27)28)24-22(29)31-11-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19,30H,10-13H2,1H3,(H,24,29)(H,27,28)/t14-/m1/s1
• InChI Key： CDRYSRFHDFXWAW-CQSZACIVSA-N
• SMILES： OC1(C(=O)O)CN(C(C[C@@H](C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 424.16343649g/mol
• Monoisotopic Mass: 424.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 116Ų

Additional information on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-hydroxyazetidine-3-carboxylic acid

Introduction to 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-hydroxyazetidine-3-carboxylic Acid (CAS No. 2171148-51-7)

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-hydroxyazetidine-3-carboxylic acid, with the CAS number 2171148-51-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules known for their potential in drug development, particularly in the design of novel bioactive agents. The structural complexity of this molecule, featuring a 3-hydroxyazetidine core and an intricate side chain, makes it a subject of intense interest for researchers exploring new therapeutic avenues.

The fluoren-9-ylmethoxycarbonyl moiety in the molecule's structure is particularly noteworthy. This functional group is often incorporated into pharmaceuticals due to its ability to enhance metabolic stability and improve pharmacokinetic properties. The presence of this moiety suggests that 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-hydroxyazetidine-3-carboxylic acid may exhibit favorable characteristics for oral administration and prolonged circulation in the bloodstream. Such attributes are crucial for the development of drugs that require multiple daily doses or have a long half-life.

In recent years, there has been a surge in research focused on azetidine derivatives as pharmacophores. Azetidine rings, due to their three-membered structure, introduce rigidity and specific spatial orientation to molecules, which can be exploited to enhance binding affinity to biological targets. The 3-hydroxyazetidine scaffold in this compound is particularly interesting because it combines the benefits of azetidine with the additional functionality provided by the hydroxyl group. This hydroxyl group can participate in hydrogen bonding interactions, further enhancing the compound's potential as a drug candidate.

The side chain of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-hydroxyazetidine-3-carboxylic acid features an amino group that is further modified by an acetyl moiety. This configuration suggests that the compound may have dual functionality, capable of interacting with multiple biological targets or participating in different biochemical pathways. The acetyl group can be particularly important for modulating the compound's solubility and bioavailability, making it more suitable for formulation into various pharmaceutical forms.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapies. The structural features of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-hydroxyazetidine-3-carboxylic acid make it a promising candidate for use in drug discovery programs aimed at treating a variety of diseases, including cancer and inflammatory disorders. Current research indicates that molecules with similar structural motifs have shown efficacy in preclinical studies by inhibiting key enzymes or binding to specific receptors involved in disease pathogenesis.

The synthesis of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-hydroxyazetidine-3-carboxylic acid presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing precision and efficiency. Techniques such as asymmetric synthesis are particularly important for introducing chirality into the molecule, which is often critical for achieving optimal biological activity. The stereochemistry at the carbon atoms in the azetidine ring and the side chain must be carefully controlled to ensure that the compound exhibits the desired pharmacological properties.

In conclusion, 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-hydroxyazetidine-3-carboxylic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further investigation and development into new therapeutic agents. As research continues to uncover new applications for this compound and similar molecules, it is likely that we will see more innovative treatments emerge for a wide range of diseases.